Antiviral agent 56

• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol
• InChI: InChI=1S/C19H21N5O2/c1-3-26-15-10-6-8-12-11(2)20-18(22-16(12)15)24-19-21-14-9-5-4-7-13(14)17(25)23-19/h6,8,10H,3-5,7,9H2,1-2H3,(H2,20,21,22,23,24,25)
• InChIKey: QCVLFSYWOLAWSB-UHFFFAOYSA-N

Antiviral Agent 56: Chemical Identity & Specifications

Antiviral agent 56 (CAS: 524055-95-6, molecular formula C19H21N5O2, MW 351.40), also designated as WAY-324047 or Compound 4, is a synthetic quinazolinone derivative reported to possess anti-HIV activity [1]. This small molecule is characterized by a 2-((8-ethoxy-4-methylquinazolin-2-yl)amino)-5,6,7,8-tetrahydroquinazolin-4(3H)-one scaffold and is supplied for research use only (RUO), with a typical purity of ≥97% as specified in vendor technical datasheets .

Synthetic quinazolinone probe for HIV infection research

Reported modulation of viral polymerase and protein activity

Certified research-grade purity for screening assays

• [1] PubChem. (2026). 2-[(8-Ethoxy-4-methylquinazolin-2-yl)amino]-5,6,7,8-tetrahydroquinazolin-4-ol. PubChem CID 135422822. View Source

Generic Substitution Risks for Antiviral Agent 56

HIV antiviral research relies on precise chemotypes; within the quinazolinone class, even minor structural modifications can drastically alter target engagement, selectivity profile, and resistance patterns. Generic substitution based solely on 'anti-HIV activity' claims ignores the well-documented divergence in SAR among quinazolinone derivatives, where substituent variations on the tetrahydroquinazolinone core have been shown to yield orders-of-magnitude differences in antiviral potency and cytotoxicity [1]. The specific substitution pattern of Antiviral agent 56—8-ethoxy and 4-methyl on the quinazolinyl moiety linked to a tetrahydroquinazolinone—defines a distinct chemical space that precludes assumption of equivalence with other in-class compounds.

DMSO solubility (~3.33 mg/mL) is substantially lower than clinical NNRTIs; stock preparation and dose-response linearity may be affected.

Moderate LogP (2.88) differs from efavirenz (~5.4) and nevirapine (~2.5), which may alter cellular distribution and confound antiviral comparisons.

Quinazolinone scaffold is structurally distinct from common NNRTI cores; RT binding mode may differ, and compound-specific EC₅₀ data are not publicly available.

• [1] Vijayakumar, K., Ahamed, A. J., & Thiruneelakandan, G. (2013). Synthesis, antimicrobial, and anti-HIV1 activity of quinazoline-4(3H)-one derivatives. Journal of Chemistry, 2013, Article 387191. View Source

Antiviral Agent 56: Physicochemical Benchmarking Against NNRTIs

DMSO Solubility vs. Clinically Approved NNRTIs

Antiviral agent 56 is supplied with a certified purity of 97.65% (HPLC) as per vendor technical datasheet, ensuring consistency in in vitro antiviral assays . In contrast, many in-class research-grade quinazolinone derivatives are offered without batch-specific purity certification, introducing variability that compromises cross-study comparability.

DMSO Solubility

Context-dependent

3.33 mg/mL (9.48 mM)

vs. Nevirapine ≥14.29 mg/mL, Efavirenz ≥56 mg/mL

Lower stock concentration limits assay upper range; solvent cytotoxicity should be verified.

Vendor solubility data; cross-study comparison.

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	97.65%
Comparator Or Baseline	Typical research-grade quinazolinones: variable, often unspecified
Quantified Difference	Quantified and batch-certified
Conditions	HPLC analysis per vendor QC

Why This Matters

Procurement decisions requiring reproducible experimental outcomes depend on verified chemical purity; batch-to-batch variability in uncertified analogs can confound dose-response relationships and lead to false negative/positive results in antiviral screening.

Lipophilicity (LogP) vs. NNRTIs

The solubility of Antiviral agent 56 in DMSO is quantified as 3.33 mg/mL (9.48 mM) with ultrasonic warming to 60°C [1]. This predefined solubility parameter contrasts with many quinazolinone analogs for which DMSO solubility remains uncharacterized in vendor documentation, requiring end-users to perform empirical solubility testing that consumes compound and time.

Lipophilicity (LogP)

Reported

2.88 (calculated)

Efavirenz ~5.4, Nevirapine ~2.5

Intermediate LogP may balance cell penetration and solubility; distribution differences need verification.

Computational prediction vs. literature values.

Evidence Dimension	Solubility in DMSO
Target Compound Data	3.33 mg/mL (9.48 mM)
Comparator Or Baseline	Many uncharacterized quinazolinone analogs
Quantified Difference	Quantified and reported
Conditions	DMSO with ultrasonic warming to 60°C

Why This Matters

Predefined solubility data reduces experimental setup time and minimizes compound waste, a practical advantage for laboratories conducting high-throughput antiviral screening or requiring precise stock solution preparation.

• [1] GLPBIO. (n.d.). Antiviral agent 56 technical datasheet. View Source

Certified Purity and HIV Screening Reproducibility

Antiviral agent 56 is based on a 2-aminoquinazolinone scaffold distinct from the diarylpyrimidine (rilpivirine, etravirine), benzoxazinone (efavirenz), and dipyridodiazepinone (nevirapine) scaffolds that define clinically used HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs) [1]. This scaffold divergence implies a unique binding mode at the NNRTI pocket, which may confer different resistance profiles and selectivity margins.

Certified Purity

Specification review

97.65% (HPLC)

May support primary screening; higher purity may be required for in vivo pharmacology or crystallography.

Vendor COA; no independent verification.

Evidence Dimension	Core chemical scaffold
Target Compound Data	2-amino-5,6,7,8-tetrahydroquinazolin-4-one linked to 8-ethoxy-4-methylquinazoline
Comparator Or Baseline	Clinically used NNRTIs: diarylpyrimidines, benzoxazinones, dipyridodiazepinones
Quantified Difference	Structurally distinct scaffold class
Conditions	Structural classification based on chemical identity

Why This Matters

Scaffold novelty is a key driver for exploring backup series and overcoming cross-resistance; procurement of a distinct chemotype is essential for research programs aiming to identify next-generation HIV inhibitors with improved resistance profiles.

• [1] PubChem. (2026). 2-[(8-Ethoxy-4-methylquinazolin-2-yl)amino]-5,6,7,8-tetrahydroquinazolin-4-ol. PubChem CID 135422822. View Source

Structural Divergence from NNRTIs and Resistance

Unlike clinically deployed NNRTIs such as efavirenz and nevirapine, for which extensive resistance mutation databases exist (e.g., K103N, Y181C, G190A), Antiviral agent 56 has no documented resistance-associated mutations in public literature or databases . This absence of pre-existing clinical resistance data positions the compound as a valuable tool for probing the susceptibility of NNRTI-resistant HIV-1 strains without confounding from known resistance pathways.

Scaffold & Resistance

Class-level

Quinazolinone-tetrahydroquinazolinone hybrid

vs. dipyridodiazepinone, benzoxazinone, diarylpyrimidine cores

Novel scaffold may probe alternative RT binding sites; compound-specific EC₅₀ data not publicly available.

Related analogs: EC₅₀ 0.84 nM–0.61 μM (literature).

Evidence Dimension	Documented clinical resistance mutations
Target Compound Data	None reported in public literature
Comparator Or Baseline	Efavirenz (K103N, Y181C, etc.); Nevirapine (Y181C, K103N, etc.)
Quantified Difference	Zero documented vs. multiple well-characterized mutations
Conditions	Literature and database review (PubMed, Stanford HIV Drug Resistance Database) as of 2026

Why This Matters

For research groups investigating novel resistance mechanisms or seeking compounds with activity against NNRTI-resistant viruses, a compound without pre-existing resistance annotation offers a clean baseline for de novo resistance selection experiments.

Antiviral Agent 56: Defined Application Scenarios

Cell-Based HIV RT Inhibition Screening

Antiviral agent 56 serves as a starting point for structure-activity relationship (SAR) campaigns aimed at developing novel HIV-1 reverse transcriptase inhibitors. Its distinct quinazolinone scaffold [1] offers a template for chemical diversification to optimize potency, selectivity, and pharmacokinetic properties. Procurement is justified for medicinal chemistry teams seeking to expand beyond classical NNRTI chemotypes.

SAR of Quinazolinone-Based HIV Inhibitors

The compound is suitable for investigating the mechanism of anti-HIV activity of quinazolinone derivatives, including target engagement assays and resistance selection studies [1]. Its use in cell-based viral replication assays can elucidate structure-dependent effects on HIV-1 replication kinetics and cytotoxicity.

HIV Screening Library QC Control

Given its defined purity (97.65%) and characterized DMSO solubility (9.48 mM) [2], Antiviral agent 56 is an appropriate reference compound for validating high-throughput screening (HTS) assays targeting HIV-1. Consistent physical-chemical properties reduce assay variability and facilitate inter-plate normalization.

Physicochemical Profiling of NNRTI Candidates

As a small-molecule tool compound with a defined chemical structure and supplier-certified quality , Antiviral agent 56 can be deployed in chemical proteomics or cellular thermal shift assays (CETSA) to identify or confirm its intracellular target(s) and off-target profile.

Application

Selection Property

Validation Focus

Cell-based HIV RT inhibition screening

Moderate lipophilicity and structurally distinct core

Verify DMSO stock solubility and absence of precipitation at working concentrations

SAR of quinazolinone-based HIV inhibitors

Lead-like physicochemical profile (MW 351, LogP 2.88)

Confirm EC₅₀ and cytotoxicity in your assay system before SAR expansion

HIV screening library QC control

Certified purity for assay performance verification

Assess suitability as secondary standard; not recommended for in vivo or crystallography primary controls

Physicochemical profiling of NNRTI candidates

Defined MW, LogP, and DMSO solubility as benchmark

Evaluate formulation strategies for compounds with low solubility

• [1] PubChem. (2026). 2-[(8-Ethoxy-4-methylquinazolin-2-yl)amino]-5,6,7,8-tetrahydroquinazolin-4-ol. PubChem CID 135422822. View Source
• [2] GLPBIO. (n.d.). Antiviral agent 56 technical datasheet. View Source